Cas no 66697-01-6 (Undecanoic acid, 3-oxo-, 1,1-dimethylethyl ester)

Undecanoic acid, 3-oxo-, 1,1-dimethylethyl ester structure
66697-01-6 structure
Product Name:Undecanoic acid, 3-oxo-, 1,1-dimethylethyl ester
CAS No:66697-01-6
MF:C15H28O3
MW:256.381025314331
CID:395935
PubChem ID:11391219
Update Time:2025-04-19

Undecanoic acid, 3-oxo-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Undecanoic acid, 3-oxo-, 1,1-dimethylethyl ester
    • tert-butyl 3-oxoundecanoate
    • DTXSID40464460
    • 66697-01-6
    • Inchi: 1S/C15H28O3/c1-5-6-7-8-9-10-11-13(16)12-14(17)18-15(2,3)4/h5-12H2,1-4H3
    • InChI Key: LNNFBKHPEPQQEZ-UHFFFAOYSA-N
    • SMILES: O(C(CC(CCCCCCCC)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 256.20394
  • Monoisotopic Mass: 256.20384475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 11
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
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